![molecular formula C7H11N3O2S B188966 Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate CAS No. 52481-66-0](/img/structure/B188966.png)
Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound with the molecular formula C7H11N3O2S . It has a molecular weight of 201.25 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, 2-aminothiazole-4-carboxylate Schiff bases have been synthesized and characterized by FTIR and NMR . The yield of these compounds was reported to be around 60%, with a melting point of 200–202 °C .Molecular Structure Analysis
The InChI code for Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate is 1S/C7H11N3O2S/c1-3-12-6(11)5-4(2)9-7(10-8)13-5/h3,8H2,1-2H3,(H,9,10) .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate are not available in the search results, it’s worth noting that similar compounds have shown a remarkable affinity toward metallic surfaces, leading to the formation of a protective organic film on the surface of the protected metal .Physical And Chemical Properties Analysis
Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate has a molecular weight of 201.25 . Other physical and chemical properties such as melting point, IR, NMR, and elemental analysis can be inferred from similar compounds .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including those with a 1,3,4-thiadiazole moiety, have been shown to possess significant antimicrobial properties. This makes them valuable in the development of new antimicrobial agents .
Corrosion Inhibition
Compounds similar to Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate have been studied for their effectiveness as corrosion inhibitors, particularly for aluminum alloys .
Anti-inflammatory and Analgesic Activities
Indole derivatives with a thiazole structure have demonstrated potential in anti-inflammatory and analgesic applications, showing promising results compared to established drugs .
Antitumor and Cytotoxic Activity
Thiazoles have been synthesized and evaluated for their cytotoxicity against various human tumor cell lines, indicating their potential use in cancer treatment .
Chemical Synthesis
Thiazole compounds are used as intermediates in chemical synthesis, leading to a variety of analogues with diverse biological activities .
Optimization of Reaction Conditions
Research on thiazoles includes optimizing reaction conditions for synthesis, which is crucial for developing efficient and scalable production methods for pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with various biological targets, such as dna and topoisomerase ii .
Mode of Action
Similar thiazole derivatives have been shown to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .
Biochemical Pathways
The interaction with dna and topoisomerase ii suggests that it may affect dna replication and cell cycle progression .
Result of Action
Similar thiazole derivatives have been shown to cause dna double-strand breaks, a g2 stop, and ultimately, cell death .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate. For instance, the compound is harmful to aquatic environments and should be prevented from contacting groundwater, waterways, or sewage systems .
properties
IUPAC Name |
ethyl 2-hydrazinyl-4-methyl-1,3-thiazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2S/c1-3-12-6(11)5-4(2)9-7(10-8)13-5/h3,8H2,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKDLXADPIMDRES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NN)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60353685 | |
Record name | ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60353685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate | |
CAS RN |
52481-66-0 | |
Record name | ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60353685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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